3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile

• IUPAC Name: 3-methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C13H14N4O2S/c1-8-10(7-14)13(20-16-8)17-4-2-9(3-5-17)11-6-12(18)15-19-11/h6,9H,2-5H2,1H3,(H,15,18)
• InChI Key: XIBNGQPLJRQUJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C#N)N2CCC(CC2)C3=CC(=O)NO3
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol

Description

3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the thiazole family and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile is not fully understood. However, studies have suggested that this compound targets specific enzymes and proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile have been investigated in various studies. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and suppress the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile in lab experiments is its specificity towards cancer cells. This compound has been shown to selectively target cancer cells, leaving healthy cells unaffected. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research and development of 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile. One of the areas of interest is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of future research is the investigation of the potential therapeutic applications of this compound in other diseases besides cancer, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new drug delivery systems that can enhance the bioavailability of this compound is also an area of interest.

Synthesis Methods

The synthesis of 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile involves multi-step reactions. The synthesis starts with the preparation of 3-methyl-1,2-thiazole-4-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 4-(3-oxo-1,2-oxazol-5-yl)piperidine to produce the desired compound.

Scientific Research Applications

The potential therapeutic applications of 3-Methyl-5-[4-(3-oxo-1,2-oxazol-5-yl)piperidin-1-yl]-1,2-thiazole-4-carbonitrile have been investigated in various scientific studies. One of the major research applications of this compound is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.